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Introduction
The cyclopropane ring, a unique three-membered carbocycle, has garnered significant

attention in medicinal chemistry due to its distinct conformational rigidity and electronic

properties. Its incorporation into molecular scaffolds can profoundly influence the biological

activity, metabolic stability, and pharmacokinetic profile of drug candidates. 1-Hydroxy-1-
cyclopropanecarboxylic acid, a simple yet elegant molecule featuring this motif, represents a

valuable building block and a potential pharmacophore in its own right. This technical guide

provides a comprehensive overview of the synthesis, potential medicinal chemistry

applications, and relevant experimental methodologies associated with 1-Hydroxy-1-
cyclopropanecarboxylic acid. While direct quantitative biological data for this specific

molecule is limited in publicly available literature, this review extrapolates its potential based on

the well-documented activities of structurally related cyclopropane derivatives.

Chemical and Physical Properties
1-Hydroxy-1-cyclopropanecarboxylic acid is a white solid with the following key properties:
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Property Value

Molecular Formula C₄H₆O₃

Molecular Weight 102.09 g/mol

CAS Number 17994-25-1

Melting Point 108-110 °C

Appearance White solid

Synthesis of 1-Hydroxy-1-cyclopropanecarboxylic
Acid
Two primary synthetic routes for 1-Hydroxy-1-cyclopropanecarboxylic acid have been

reported, offering scalability and good yields.

Method 1: Hydrolysis of an Ester Precursor
This method involves the hydrolysis of a cyclopropane ester derivative using a strong base.

Synthesis via Hydrolysis
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Caption: Synthetic workflow for 1-Hydroxy-1-cyclopropanecarboxylic acid via ester

hydrolysis.

Method 2: From 1-Aminocyclopropyl Formate
This two-step synthesis starts from a readily available amino acid derivative.[1]
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Caption: Two-step synthesis of 1-Hydroxy-1-cyclopropanecarboxylic acid from an amino

precursor.

Medicinal Chemistry Applications: An Outlook
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The rigid nature of the cyclopropane ring in 1-Hydroxy-1-cyclopropanecarboxylic acid
makes it an intriguing scaffold for enzyme inhibition. The spatial arrangement of the hydroxyl

and carboxylic acid groups can facilitate specific interactions with enzyme active sites.

Potential as a Metalloenzyme Inhibitor
Many enzymes, particularly metalloenzymes, utilize a metal ion (often zinc) in their active site

for catalysis. The hydroxyl and carboxylate groups of 1-Hydroxy-1-cyclopropanecarboxylic
acid are well-positioned to act as a bidentate chelating moiety for such metal ions, potentially

leading to potent enzyme inhibition. This is a recognized strategy in the design of inhibitors for

enzymes like matrix metalloproteinases (MMPs).

Hypothesized Mechanism of Metalloenzyme Inhibition
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Caption: Hypothesized metal-chelating inhibition mechanism.

Potential Anti-inflammatory Activity
Derivatives of cyclopropane carboxylic acids have demonstrated anti-inflammatory properties.

This activity is often linked to the inhibition of enzymes in the inflammatory cascade, such as

cyclooxygenases (COX-1 and COX-2). The rigid cyclopropane scaffold can orient

pharmacophoric groups in a conformation favorable for binding to the active sites of these

enzymes.
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Potential Anti-inflammatory Signaling Pathway
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Enzyme Inhibition Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b023762#review-of-1-hydroxy-1-
cyclopropanecarboxylic-acid-in-medicinal-chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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